![molecular formula C13H17NO3 B066392 ethyl 4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate CAS No. 164366-30-7](/img/structure/B66392.png)
ethyl 4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate
Overview
Description
Ethyl 4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate is a chemical compound that has been researched extensively for its potential applications in the field of medicine. This compound is a pyridoazepine derivative that has been synthesized using a variety of different methods. The purpose of
Scientific Research Applications
Ethyl 4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate has been studied extensively for its potential applications in the field of medicine. This compound has been shown to have a variety of different biological activities, including antitumor, anticonvulsant, and antidepressant effects. In addition, this compound has been shown to have potential applications in the treatment of Parkinson's disease and Alzheimer's disease.
Mechanism of Action
The mechanism of action of ethyl 4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate is not fully understood. However, it is believed that this compound acts by modulating the activity of certain neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine.
Biochemical and Physiological Effects
Ethyl 4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate has been shown to have a variety of different biochemical and physiological effects. This compound has been shown to increase the levels of certain neurotransmitters in the brain, including serotonin, dopamine, and norepinephrine. In addition, this compound has been shown to have antioxidant and anti-inflammatory effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of using ethyl 4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate in lab experiments is its ability to modulate the activity of certain neurotransmitters in the brain. This makes it a useful tool for studying the mechanisms of action of various drugs and neurotransmitters. However, one of the limitations of using this compound in lab experiments is its potential toxicity and side effects.
Future Directions
There are a number of different future directions for research on ethyl 4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate. One possible direction is to investigate the potential applications of this compound in the treatment of Parkinson's disease and Alzheimer's disease. Another possible direction is to explore the potential use of this compound as an antidepressant or anticonvulsant. Finally, further research is needed to fully understand the mechanism of action and potential side effects of this compound.
Synthesis Methods
Ethyl 4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate can be synthesized using a variety of different methods. One of the most common methods involves the reaction of 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid with ethyl chloroformate in the presence of a base such as triethylamine. This reaction results in the formation of the desired compound in good yields.
properties
IUPAC Name |
ethyl 4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17NO3/c1-2-17-13(16)10-7-8-12(15)14-9-5-3-4-6-11(10)14/h7-8H,2-6,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JEJAPOYCPLTZBR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C2CCCCCN2C(=O)C=C1 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17NO3 |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20446123 |
Source
|
| Record name | AGN-PC-0NBQO0 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20446123 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
235.28 g/mol |
Source
|
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 4-oxo-7,8,9,10-tetrahydro-6H-pyrido[1,2-a]azepine-1-carboxylate | |
CAS RN |
164366-30-7 |
Source
|
| Record name | Ethyl 4,6,7,8,9,10-hexahydro-4-oxopyrido[1,2-a]azepine-1-carboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=164366-30-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | AGN-PC-0NBQO0 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20446123 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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